Cas no 119708-35-9 (Furo[2,3-b]quinoline, 4,5-dimethoxy-)

Furo[2,3-b]quinoline, 4,5-dimethoxy- structure
119708-35-9 structure
Product Name:Furo[2,3-b]quinoline, 4,5-dimethoxy-
CAS No:119708-35-9
MF:C13H11NO3
MW:229.231343507767
CID:1209335
PubChem ID:71339665
Update Time:2025-04-20

Furo[2,3-b]quinoline, 4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-b]quinoline, 4,5-dimethoxy-
    • 4,5-dimethoxyfuro[2,3-b]quinoline
    • 119708-35-9
    • DTXSID90767039
    • Inchi: 1S/C13H11NO3/c1-15-10-5-3-4-9-11(10)12(16-2)8-6-7-17-13(8)14-9/h3-7H,1-2H3
    • InChI Key: MLCQEJCKKBNPAY-UHFFFAOYSA-N
    • SMILES: O1C=CC2C1=NC1C=CC=C(C=1C=2OC)OC

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.49
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